BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical-Guide: Molecular Weight of Arabinose-
1-13C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Arabinose-1-13C

Cat. No.: B117926

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a detailed calculation for the molecular weight of Arabinose-1-13C, a
stable isotope-labeled form of the monosaccharide arabinose. The incorporation of a 13C
isotope at a specific position is a critical tool in metabolic research, flux analysis, and as an
internal standard in mass spectrometry-based quantification, lending precision to drug
development and biological studies.

Foundational Data: Atomic and Molecular Weights

The calculation of the molecular weight of isotopically labeled Arabinose-1-13C requires precise
atomic mass data for its constituent elements and the specific carbon isotope.

The molecular formula for arabinose is CsH100s5[1][2][3][4][5]. The standard molecular weight of
unmodified arabinose is approximately 150.13 g/mol [1][4].

To determine the molecular weight of the labeled compound, the standard atomic weights of
carbon, hydrogen, and oxygen, along with the specific atomic mass of the Carbon-13 isotope,
are necessary.

Table 1: Atomic Mass and Weight Data
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Standard Atomic Weight

Element / Isotope Isotopic Mass (Da)
(Da)

Carbon (C) [12.0096, 12.0116]

Hydrogen (H) [1.00784, 1.00811]

Oxygen (O) [15.99903, 15.99977]

Carbon-13 (:3C) 13.003354835

Note: Standard atomic weights are presented as intervals to reflect natural isotopic abundance
variations on Earth[6][7][8][9]. For calculation purposes, conventional single values are often
used: C =12.011, H=1.008, and O = 15.999.

Calculation Methodology

The molecular weight of Arabinose-1-13C is calculated by summing the masses of its
constituent atoms, substituting the mass of one standard carbon atom with the precise mass of
a Carbon-13 isotope.

Step 1: Calculate the mass of the unmodified portion of the molecule.
The arabinose molecule (CsH100s) contains:

e 5 Carbon atoms

e 10 Hydrogen atoms

e 5 0Oxygen atoms

For Arabinose-1-13C, we consider:

e 4 standard Carbon atoms

e 1 Carbon-13 atom

e 10 Hydrogen atoms
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e 5 Oxygen atoms
Step 2: Sum the atomic masses.
Using the precise isotopic and atomic masses for accuracy:

e Mass of 4 standard Carbon atoms (using 12C as the most abundant isotope for precision): 4 *
12.0000000 Da = 48.0000000 Da

e Mass of 1 Carbon-13 atom: 1 * 13.003354835 Da = 13.003354835 Da[10][11]

e Mass of 10 Hydrogen atoms (using the protium isotope *H for precision): 10 *
1.00782503223 Da = 10.0782503223 Da[12]

e Mass of 5 Oxygen atoms (using the 10 isotope for precision): 5 * 15.99491461957 Da =
79.97457309785 Da

Step 3: Total Molecular Weight Calculation.

Total Molecular Weight = (Mass of 4 C atoms) + (Mass of 1 13C atom) + (Mass of 10 H atoms) +
(Mass of 5 O atoms) Total Molecular Weight = 48.0000000 + 13.003354835 + 10.0782503223
+ 79.97457309785 Total Molecular Weight = 151.056178 Da

For practical laboratory applications, using conventional atomic weights provides a useful
approximation:

» Molecular Weight of standard Arabinose (CsH100s) = 150.13 g/mol .

e The mass difference comes from substituting one carbon atom with 13C. The difference
between the mass of 13C (13.00335 Da) and 2C (12.00000 Da) is approximately 1.00335 Da.

o Approximate Molecular Weight of Arabinose-1-13C = 150.13 + (13.00335 - 12.011) = 151.122
g/mol . This is an approximation using mixed standard and isotopic masses.

The most precise value is derived from the sum of the exact masses of the most common
isotopes, with the 3C substitution.

Table 2: Molecular Weight Summary
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Molecular Weight

Compound Molecular Formula  Calculation Method (Da)
a

) Sum of conventional
Arabinose (standard) CsH100s ] ] ~150.13
atomic weights

] Sum of precise
Arabinose-1-13C (3C)C4H1005s ) ) 151.056
isotopic masses

Experimental Protocols and Visualizations

The determination of a molecule's molecular weight is a foundational calculation based on
established physical constants and does not involve an experimental protocol or a signaling
pathway. Therefore, the requested sections for "Experimental Protocols" and "Mandatory
Visualization" are not applicable to this specific technical query. The logical relationship for the
calculation is a simple summation, as detailed in the methodology above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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